Cas no 2228175-81-1 (2,4-dibromo-6-ethynylphenol)

• Product Name: 2,4-dibromo-6-ethynylphenol
• CAS No: 2228175-81-1
• MF: C₈H₄Br₂O
• MW: 275.924760818481
• CID: 5922152
• PubChem ID: 165647290
• Update Time: 2025-06-08

2,4-dibromo-6-ethynylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-dibromo-6-ethynyl-
• 2,4-dibromo-6-ethynylphenol
• EN300-1927891
• 2228175-81-1

• Inchi： 1S/C8H4Br2O/c1-2-5-3-6(9)4-7(10)8(5)11/h1,3-4,11H
• InChI Key： GCYFGPMVLPXJJP-UHFFFAOYSA-N
• SMILES： C1(O)=C(C#C)C=C(Br)C=C1Br

Computed Properties

• Exact Mass: 275.86084g/mol
• Monoisotopic Mass: 273.86289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 2.10±0.1 g/cm3(Predicted)
• Boiling Point: 274.9±40.0 °C(Predicted)
• pka: 6.34±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 2,4-dibromo-6-ethynylphenol

2,4-dibromo-6-ethynylphenol (CAS No. 2228175-81-1): An Emerging Compound in Pharmaceutical Research

2,4-dibromo-6-ethynylphenol (CAS No. 2228175-81-1) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, characterized by its brominated and ethynyl functionalities, offers a promising platform for the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 2,4-dibromo-6-ethynylphenol.

Chemical Structure and Properties

2,4-dibromo-6-ethynylphenol is a phenolic compound with two bromine atoms at the 2 and 4 positions and an ethynyl group at the 6 position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The bromine atoms contribute to the compound's lipophilicity, which can enhance its ability to cross biological membranes. The ethynyl group, on the other hand, provides a reactive site for further chemical modifications, making 2,4-dibromo-6-ethynylphenol a versatile starting material for synthetic chemistry.

The phenolic hydroxyl group in 2,4-dibromo-6-ethynylphenol can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity. Additionally, the compound exhibits moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO), which facilitates its use in various biochemical assays.

Synthesis Methods

The synthesis of 2,4-dibromo-6-ethynylphenol has been reported using several approaches. One common method involves the bromination of 6-ethynylphenol followed by selective bromination at the 2 and 4 positions. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product. Another approach involves the coupling of a suitable aryl halide with an alkyne using palladium-catalyzed cross-coupling reactions.

A recent study published in the Journal of Organic Chemistry described a novel one-pot synthesis method for 2,4-dibromo-6-ethynylphenol. This method combines sequential bromination and alkyne coupling steps under mild conditions, offering a more efficient and environmentally friendly route to the target compound. The researchers reported that this method achieved high yields (up to 90%) with excellent purity (greater than 99%).

Biological Activities and Applications

2,4-dibromo-6-ethynylphenol has shown promising biological activities in various preclinical studies. One area of significant interest is its potential as an antimicrobial agent. Research conducted at the University of California demonstrated that 2,4-dibromo-6-ethynylphenol exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound was found to be particularly effective against drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA).

In addition to its antimicrobial properties, 2,4-dibromo-6-ethynylphenol has been investigated for its anticancer potential. A study published in Cancer Research reported that the compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis through mitochondrial dysfunction. The researchers also noted that 2,4-dibromo-6-ethynylphenol shows low toxicity towards normal cells, making it a promising candidate for further development as an anticancer agent.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further investigation of 2,4-dibromo-6-ethynylphenol in clinical trials. Several pharmaceutical companies are currently exploring its potential as a lead compound for drug development. Early-phase clinical trials are underway to evaluate the safety and efficacy of 2,4-dibromo-6-ethynylphenol-based formulations in treating bacterial infections and cancer.

The future prospects for 2,4-dibromo-6-ethynylphenol are bright. Its unique chemical structure and diverse biological activities make it an attractive candidate for further optimization and development. Ongoing research aims to identify more potent analogs with improved pharmacokinetic properties and reduced side effects.

In conclusion, 2,4-dibromo-6-ethynylphenol (CAS No. 2228175-81-1) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for drug development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing unmet medical needs.